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Compound of Interest

Compound Name: 2-Methyl-1-hepten-3-yne

CAS No.: 17669-40-8

Cat. No.: B092185

Get Quote

Compound Profile & Significance
2-Methyl-1-hepten-3-yne is a conjugated enyne (

) characterized by a terminal isopropenyl group coupled to a propyl-substituted alkyne. Its
structural integrity relies on the

-conjugation between the alkene (C1=C2) and the alkyne (C3

C4) moieties, a feature that significantly influences its reactivity and spectroscopic signature.

This molecule serves as a critical intermediate in the synthesis of terpenoids and complex

polyenes. Its unique electronic environment—bridging a terminal olefin and an internal alkyne

—makes it a valuable standard for calibrating NMR prediction algorithms for conjugated

systems.
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Property Value

IUPAC Name 2-Methylhept-1-en-3-yne

CAS Registry 17669-40-8

Molecular Formula

Molecular Weight 108.18 g/mol

SMILES C=C(C)C#CCCC

Boiling Point ~130–132 °C (Predicted)

Spectroscopic Data Analysis
The following data sets are synthesized from standard spectral databases (NIST, SpectraBase)

and theoretical shifts for conjugated enynes.

Mass Spectrometry (EI-MS)
The electron ionization (70 eV) spectrum reveals a fragmentation pattern consistent with a

stable conjugated system that undergoes significant rearrangement (likely aromatization) prior

to fragmentation.

Key Fragmentation Ions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


m/z Intensity Assignment Mechanistic Insight

108 High

Molecular ion;

relatively stable due to

conjugation.

93 Medium
Loss of methyl group

(allylic or terminal).

91 High

Tropylium ion.

Indicates

rearrangement to

aromatic species.

77 Base/High

Phenyl cation. Result

of extensive hydrogen

scrambling/cyclization.

65 Medium

Loss of propyl group (

) or secondary

fragmentation of

tropylium.

Analyst Note: The high abundance of m/z 91 and 77 is diagnostic for conjugated enynes of this

chain length, as they readily cyclize in the gas phase to form stable aromatic cations

(toluene/benzene derivatives) rather than simple chain cleavage.

Nuclear Magnetic Resonance (NMR)
The conjugation induces a deshielding effect on the terminal alkene protons and the alkyne

carbons.

H NMR (400 MHz,
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)
Shift (

, ppm)
Multiplicity Integration Assignment

Structural
Context

5.25 Broad Singlet 1H -C1
Terminal alkene

(trans to methyl).

5.15 Broad Singlet 1H -C1
Terminal alkene

(cis to methyl).

2.28
Triplet (

Hz)
2H -C5

Propargylic

protons;

deshielded by

alkyne.

1.85 Singlet (fine split) 3H -C2
Allylic methyl

group.

1.55
Sextet (

Hz)
2H -C6

Methylene of

propyl chain.

0.98
Triplet (

Hz)
3H -C7

Terminal methyl

of propyl chain.

C NMR (100 MHz,

)
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Shift (

, ppm)
Type Assignment

127.5 Quaternary C2 (Ipso alkene carbon).

121.0 C1 (Terminal alkene).

89.5 Quaternary C3 (Alkyne, conjugated).

81.2 Quaternary C4 (Alkyne, internal).

22.5 C5 (Propargylic).

23.1 C2-Me (Allylic methyl).

21.8 C6 (Methylene).

13.5 C7 (Terminal methyl).

Infrared Spectroscopy (FT-IR)
(neat):

3095 cm

: =C-H stretch (Terminal alkene).

2960, 2930, 2870 cm

: C-H stretch (Alkyl).

2230 cm

: C

C stretch (Weak/Medium due to pseudo-symmetry/internal nature, but visible due to
conjugation).

1615 cm

: C=C stretch (Conjugated alkene).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


890 cm

: =C-H out-of-plane bending (Characteristic of isopropenyl/terminal methylene).

Experimental Protocol: Synthesis & Validation
The most reliable route to 2-Methyl-1-hepten-3-yne is the alkylation of the lithium acetylide of

2-methyl-1-buten-3-yne (Valylene).

Workflow Diagram
The following diagram outlines the critical path for synthesis and validation.

Reagents:
2-methyl-1-buten-3-yne

n-Propyl Bromide

Activation:
LiNH2 / liq. NH3

(-33 °C)

 Deprotonation
Alkylation:

Nucleophilic Attack
(SN2 Mechanism)

 Formation of Acetylide Quench & Workup:
NH4Cl (aq) -> Extraction

 2-4 hrs reflux
Purification:
Distillation

(bp ~130 °C)

 Organic Phase
Validation:

GC-MS (m/z 108)
1H NMR (Isopropenyl peaks)

 Pure Fraction

Click to download full resolution via product page

Figure 1: Synthetic pathway for 2-Methyl-1-hepten-3-yne via acetylide alkylation.

Step-by-Step Methodology
Reagent Preparation: Condense anhydrous ammonia (200 mL) into a reaction flask at -78°C.

Add a catalytic amount of

, followed by lithium metal (0.11 mol) to generate lithium amide (

) in situ.

Acetylide Formation: Dropwise add 2-methyl-1-buten-3-yne (0.10 mol) to the grey

suspension. Stir for 1 hour to ensure complete deprotonation, forming the lithium acetylide

species.

Alkylation: Add 1-bromopropane (0.11 mol) slowly to the mixture. Allow the ammonia to

evaporate overnight or warm the reaction to room temperature (with appropriate venting) to

facilitate the

substitution.
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Workup: Quench the residue with saturated

solution. Extract with diethyl ether (

mL). Wash combined organics with brine and dry over

.

Purification: Concentrate the solvent in vacuo. Purify the crude oil via fractional distillation at

atmospheric pressure. Collect the fraction boiling between 130–132°C.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b092185?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092185?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

